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Compound of Interest

Compound Name:
Methyl 6-fluoro-2-methyl-3-

nitrobenzoate

CAS No.: 1079992-97-4

Cat. No.: B2663565

Get Quote

Executive Summary
Methyl 6-fluoro-2-methyl-3-nitrobenzoate (CAS: 1079992-97-4) is a highly functionalized

benzene derivative used primarily as a building block in medicinal chemistry.[1][2][3] Its

synthesis requires precise regiochemical control to install the nitro group at the 3-position,

distinguishing it from potential isomers.

This guide outlines a robust, two-step synthetic route starting from 2-fluoro-6-methylbenzoic

acid. The protocol leverages the synergistic directing effects of the existing substituents to

achieve high regioselectivity during nitration, followed by a standard esterification to yield the

final target.

Key Metrics:

Starting Material: 2-Fluoro-6-methylbenzoic acid (CAS: 90259-27-1).[4]

Primary Reaction: Electrophilic Aromatic Substitution (Nitration).
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Critical Control: Temperature management (-15°C to 0°C) during nitration to prevent over-

nitration or decomposition.

Retrosynthetic Analysis
The synthesis is best approached by disconnecting the ester and the nitro group. The core

aromatic scaffold, 2-fluoro-6-methylbenzoic acid, is commercially available and provides the

necessary directing groups to guide the incoming nitro electrophile to the desired position.

Methyl 6-fluoro-2-methyl-3-nitrobenzoate
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6-Fluoro-2-methyl-3-nitrobenzoic acid
(Key Intermediate)

Esterification
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(Starting Material)

Nitration
(HNO3, H2SO4)
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Figure 1: Retrosynthetic disconnection strategy showing the linear pathway from the benzoic

acid precursor.

Mechanistic Insight & Regiochemistry
The success of this synthesis relies on the Regiochemical Alignment of the substituents on the

starting material (2-Fluoro-6-methylbenzoic acid).

Carboxyl (-COOH) at C1: A meta-director. It deactivates the ring but directs incoming

electrophiles to positions 3 and 5.

Methyl (-Me) at C2: An ortho/para-director. It activates the ring and directs to positions 3

(ortho) and 5 (para).

Fluoro (-F) at C6: An ortho/para-director. It directs to positions 5 (ortho) and 3 (para).

Conclusion: All three substituents cooperatively direct the incoming nitronium ion (

) to positions 3 and 5. Experimental evidence (US 2016/0002232 A1) confirms that under
controlled conditions, the 3-position is favored, likely due to the strong para-directing influence
of the fluorine atom combined with the ortho-directing effect of the methyl group.

Experimental Protocols
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Step 1: Nitration of 2-Fluoro-6-methylbenzoic acid
This step involves the use of fuming nitric acid.[5] Extreme caution and proper PPE (face

shield, acid-resistant gloves) are mandatory.

Reagents:

2-Fluoro-6-methylbenzoic acid (1.0 equiv)

Sulfuric acid (

), concentrated (Solvent/Catalyst)

Fuming Nitric acid (

) (Electrophile source)

Protocol:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a temperature probe,

and a pressure-equalizing addition funnel. Place the flask in an ice/salt cooling bath.

Dissolution: Charge the flask with 2-Fluoro-6-methylbenzoic acid (e.g., 40 g) and

concentrated Sulfuric Acid (approx. 8 vol, ~320 mL). Stir until dissolved.

Cooling: Cool the solution to -15°C.

Addition: Prepare a mixture of fuming Nitric Acid (1.1 equiv) in Sulfuric Acid. Add this mixture

dropwise to the reaction vessel over 10–20 minutes.

Critical: Maintain internal temperature below -5°C during addition to minimize by-products.

Reaction: Once addition is complete, allow the mixture to warm to 0°C and stir for 60

minutes.

Quench: Pour the reaction mixture carefully onto crushed ice (approx. 10x weight of acid).

Stir vigorously.
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Isolation: The product, 6-fluoro-2-methyl-3-nitrobenzoic acid, will precipitate as a solid. Filter

the solid, wash with cold water to remove residual acid, and dry under vacuum.

Yield Expectation: 85–95% Appearance: Off-white to pale yellow solid.

Step 2: Esterification to Methyl Ester
Standard Fischer esterification or acid chloride formation can be used. The Thionyl Chloride

method is recommended for scale-up due to its high conversion rate.

Reagents:

6-Fluoro-2-methyl-3-nitrobenzoic acid (from Step 1)[5][6][7]

Methanol (Solvent/Reactant)

Thionyl Chloride (

) (Activator)

Protocol:

Setup: Equip a flask with a reflux condenser and magnetic stir bar.

Activation: Dissolve the acid intermediate in Methanol (10 vol).

Addition: Cool to 0°C. Add Thionyl Chloride (1.5 equiv) dropwise. (Caution: Gas evolution of

and

).

Reflux: Heat the mixture to reflux (approx. 65°C) for 2–4 hours. Monitor by TLC or HPLC for

consumption of the acid.

Workup: Concentrate the solvent under reduced pressure.

Purification: Dissolve the residue in Ethyl Acetate and wash with saturated
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(to remove unreacted acid) and brine. Dry over

, filter, and concentrate.

Final Product:Methyl 6-fluoro-2-methyl-3-nitrobenzoate.

Yield Expectation: >90%

Process Visualization
The following diagram illustrates the complete workflow, including critical process parameters

(CPPs).
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Step 1: Nitration

Step 2: Esterification

2-Fluoro-6-methylbenzoic acid

Reaction: HNO3 / H2SO4
Temp: -15°C to 0°C

Time: 1 Hour

Intermediate:
6-Fluoro-2-methyl-3-nitrobenzoic acid

Reaction: SOCl2 / MeOH
Temp: Reflux (65°C)

Time: 3 Hours

Final Product:
Methyl 6-fluoro-2-methyl-3-nitrobenzoate

Click to download full resolution via product page

Figure 2: Process flow diagram highlighting reagents and Critical Process Parameters (CPPs).

Analytical Data Summary
Researchers should verify the product using the following predicted analytical signatures.
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Analytical Method Expected Signal / Characteristic

1H NMR

Methyl Ester: Singlet ~3.9 ppm (3H)Aryl Methyl:

Singlet ~2.6 ppm (3H)Aromatic: Two doublets or

dd (approx 7.0–8.5 ppm range) representing H4

and H5.

Mass Spec (LC-MS) [M+H]+: 214.15 (Calculated MW: 213.16)

Appearance White to pale yellow crystalline solid

Safety & Handling
Nitration Risks: The nitration step is highly exothermic. Failure to control temperature at

-15°C during addition can lead to a "runaway" reaction or the formation of dinitro- impurities.

Acid Handling: Fuming nitric acid is a potent oxidizer. Store away from organics and reducing

agents.

Thionyl Chloride: Reacts violently with water. All glassware must be dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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